Cas no 2225-23-2 (Ethylene Di(thiotosylate))

Ethylene Di(thiotosylate) is a specialized organic compound primarily used as a versatile intermediate in synthetic chemistry. Its key advantages include its role as a bifunctional tosylating agent, enabling the introduction of thiotosylate groups into molecular frameworks with high efficiency. The compound is particularly valuable in the synthesis of sulfur-containing derivatives, where its reactivity facilitates the formation of stable thioether linkages. Its well-defined structure and consistent purity make it a reliable choice for applications in pharmaceutical and materials science research. Ethylene Di(thiotosylate) is handled under standard laboratory conditions, though appropriate safety measures should be observed due to its reactive nature.
Ethylene Di(thiotosylate) structure
Ethylene Di(thiotosylate) structure
Product Name:Ethylene Di(thiotosylate)
CAS No:2225-23-2
MF:C16H18O4S4
MW:402.571719646454
MDL:MFCD00008550
CID:284480
PubChem ID:87569723
Update Time:2025-06-07

Ethylene Di(thiotosylate) Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-[2-(4-methylphenyl)sulfonylsulfanylethylsulfanylsulfonyl]benzene
    • Ethylene Di(thiotosylate) [Protecting Reagent for Active Methylene]
    • 1,2-Di(p-tosylthio)ethane
    • 1,2-Ethanedithiol Ditosylate
    • Ethylene Bis(p-toluenethiosulfonate)
    • ETHYLENE DI(THIOTOSYLATE)
    • S,S'-Ethylene p-Toluenethiosulfonate
    • toluene-4-thiosulfonic acid S,S'-ethane-1,2-diyl ester
    • s,s'-ethane-1,2-diyl bis(4-methylbenzenesulfonothioate)
    • Ethylene S,S'-4-toluenethiosulphonate
    • Ethylenedithiotosylate
    • Ethylenebis(tosyl sulfide)
    • DUFUGAKEFZRFEQ-UHFFFAOYSA-N
    • Ethylene S,S'-4-toluenethiosulfonate
    • DTXSID60176790
    • 4-TOLUENESULFONIC ACID, THIO-, S,S'-ETHYLENE ESTER
    • E0471
    • EINECS 218-752-5
    • MFCD00008550
    • 4-TOLUENESULPHONIC ACID, THIO-, S,S'-ETHYLENE ESTER
    • AKOS015889076
    • P-TOLUENESULFONIC ACID, THIO-, S,S'-ETHYLENE ESTER
    • BENZENESULPHONOTHIOIC ACID, 4-METHYL-, S1,S1'-1,2-ETHANEDIYL ESTER
    • S,S'-(ethane-1,2-diyl) bis(4-methylbenzenesulfonothioate)
    • 7P5LT3ZP9F
    • 2225-23-2
    • Ethylenedi(thiotosylate)
    • UNII-7P5LT3ZP9F
    • FT-0634145
    • S-(2-([(4-Methylphenyl)(dioxido)sulfanyl]sulfanyl)ethyl) 4-methylbenzenesulfonothioate #
    • BENZENESULFONOTHIOIC ACID, 4-METHYL-, S1,S1'-1,2-ETHANEDIYL ESTER
    • CS-0336367
    • T72103
    • SCHEMBL6649884
    • S,S'-Ethylene-p-toluenethiosulfonate
    • J-014609
    • NS00027111
    • s,s'-ethane-1,2-diylbis(4-methylbenzenesulfonothioate)
    • Benzenesulfonothioic acid, 4-methyl-, S,S'-1,2-ethanediyl ester
    • P-TOLUENESULPHONIC ACID, THIO-, S,S'-ETHYLENE ESTER
    • Ethylene Di(thiotosylate) [Protecting Reagent for Active Methylene]
    • 1-METHYL-4-({2-[(4-METHYLBENZENESULFONYL)SULFANYL]ETHYL}SULFANYLSULFONYL)BENZENE
    • DB-045856
    • Ethylene Di(thiotosylate)
    • MDL: MFCD00008550
    • Inchi: 1S/C16H18O4S4/c1-13-3-7-15(8-4-13)23(17,18)21-11-12-22-24(19,20)16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
    • InChI Key: DUFUGAKEFZRFEQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)SCCSS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 402.00900
  • Monoisotopic Mass: 402.00879375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 136
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 72.0 to 75.0 deg-C
  • Boiling Point: 580.2±60.0 °C at 760 mmHg
  • Flash Point: 304.7±32.9 °C
  • PSA: 135.64000
  • LogP: 6.00900
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

Ethylene Di(thiotosylate) Security Information

Ethylene Di(thiotosylate) Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethylene Di(thiotosylate) Pricemore >>

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TRC
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abcr
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